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Cat. No.: B11931287 Get Quote

The covalent attachment of polyethylene glycol (PEG) chains to therapeutic proteins, a process

known as PEGylation, is a widely adopted strategy to enhance their pharmacokinetic and

pharmacodynamic properties. This modification can lead to improved solubility, increased

serum half-life, and reduced immunogenicity. However, the inherent heterogeneity of the

PEGylation reaction presents a significant analytical challenge, necessitating robust methods

to accurately assess the purity of the final product. High-Performance Liquid Chromatography

(HPLC) stands as a cornerstone technique for the characterization and quality control of

PEGylated proteins.

This guide provides a comparative overview of the most commonly employed HPLC methods

for purity assessment of PEGylated proteins: Size-Exclusion Chromatography (SEC-HPLC),

Reversed-Phase Chromatography (RP-HPLC), Ion-Exchange Chromatography (IEX-HPLC),

and Hydrophobic Interaction Chromatography (HIC-HPLC). We will delve into the principles of

each technique, present comparative data in structured tables, and provide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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